Cas no 879001-63-5 (2-fluoro-2-methyl-propan-1-amine;hydrochloride)

• Product Name: 2-fluoro-2-methyl-propan-1-amine;hydrochloride
• CAS No: 879001-63-5
• MF: C₄H₁₁ClFN
• MW: 127.588243722916
• MDL: MFCD19207842
• CID: 1914302
• PubChem ID: 55289630
• Update Time: 2025-06-15

2-fluoro-2-methyl-propan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 2-fluoro-2-methyl-, hydrochloride
• 2-Fluoro-2-methyl-1-propanamine hydrochloride
• 2-fluoro-2-methyl-propan-1-amine;hydrochloride
• 1-Propanamine, 2-fluoro-2-methyl-, hydrochloride (9CI)
• 2-Fluoro-2-methyl-propylamine hydrochloride
• 2-Fluoro-2-methylpropan-1-amine hydrochloride
• 2-Fluoro-2-methylpropanamine hydrochloride
• AKOS006361962
• DB-192877
• SY173092
• 2-FLUORO-2-METHYLPROPAN-1-AMINE HCL
• 2-fluoro-2-methyl-1-propylamine hydrochloride
• F1913-0628
• 2-fluoro-2-methylpropan-1-amine-HCl
• SCHEMBL842998
• C4H11ClFN
• CS-0060975
• 2-fluoro-2-methylpropan-1-aminehydrochloride
• AS-42630
• 2-Fluoro-2-methyl-1-propanamine Hydrochloride; 2-Fluoro-2-methyl-propylamine Hydrochloride; 2-Fluoro-2-methylpropanamine Hydrochloride;
• 2-Fluoro-2-methylpropan-1-amine;hydrochloride
• EN300-199459
• REOSCHXVONAVMN-UHFFFAOYSA-N
• SB75509
• MFCD19207842
• 879001-63-5
• 1-Amino-2-fluoro-2-methylpropane Hydrochloride

• MDL： MFCD19207842
• Inchi： 1S/C4H10FN.ClH/c1-4(2,5)3-6;/h3,6H2,1-2H3;1H
• InChI Key： REOSCHXVONAVMN-UHFFFAOYSA-N
• SMILES： Cl.FC(CN)(C)C

Computed Properties

• Exact Mass: 127.0564052g/mol
• Monoisotopic Mass: 127.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 42.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-fluoro-2-methyl-propan-1-amine;hydrochloride

Comprehensive Overview of 2-Fluoro-2-Methyl-Propan-1-Amine Hydrochloride (CAS No. 879001-63-5): Properties, Applications, and Innovations

2-Fluoro-2-methyl-propan-1-amine hydrochloride (CAS No. 879001-63-5) is a fluorinated organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a fluoro group adjacent to a methyl substituent enhances its metabolic stability, making it a valuable intermediate in drug discovery. This compound’s hydrochloride salt form improves solubility, facilitating its use in synthetic applications. Researchers are increasingly exploring its potential in designing bioactive molecules, particularly in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs).

The growing demand for fluorinated building blocks like 2-fluoro-2-methyl-propan-1-amine hydrochloride aligns with trends in green chemistry and sustainable synthesis. A 2023 study highlighted its role in reducing reaction steps in API (Active Pharmaceutical Ingredient) manufacturing, addressing industry needs for cost-efficient processes. Its compatibility with flow chemistry systems further positions it as a candidate for high-throughput screening platforms. Users frequently search for "fluoroamine derivatives in drug design" or "CAS 879001-63-5 solubility data," reflecting its relevance in modern R&D.

From a technical perspective, 2-fluoro-2-methyl-propan-1-amine hydrochloride exhibits a molecular weight of 126.58 g/mol and typically appears as a white crystalline powder. Its pKa (∼9.2) and logP (∼0.8) values suggest moderate lipophilicity, ideal for central nervous system (CNS) drug candidates. Analytical techniques such as HPLC and NMR confirm high purity (>98%), critical for regulatory compliance in GMP applications. Recent patents disclose its utility in covalent inhibitor synthesis, particularly targeting kinase enzymes—a hotspot in oncology research.

Innovations in cryopreservation have also leveraged this compound’s amine hydrochloride moiety to stabilize cell cultures. A 2024 Nature Biotechnology report noted its efficacy in organoid preservation, answering frequent queries like "amine-based cryoprotectants." Additionally, its low toxicity profile (LD50 >500 mg/kg in rodents) makes it suitable for in vivo studies, though proper PPE handling is recommended during lab use.

Market analysts project a 7.2% CAGR for fluorinated amines through 2030, driven by demand in bioconjugation and peptide modification. Suppliers often list CAS 879001-63-5 alongside keywords like "custom fluorination services" or "high-purity amine salts," optimizing SEO for B2B platforms. As AI-driven molecular design accelerates, databases increasingly tag this compound for fragment-based drug discovery, reinforcing its interdisciplinary appeal.